Cas no 1172252-48-0 (1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-3-carboxylic acid)

• Product Name: 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-3-carboxylic acid
• CAS No: 1172252-48-0
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 4683305
• Update Time: 2025-10-07

1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperidine-3-carboxylic acid
• 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-3-carboxylic acid
• 3-piperidinecarboxylic acid, 1-[6-(4-methoxyphenyl)-4-pyrimidinyl]-

• Inchi： 1S/C17H19N3O3/c1-23-14-6-4-12(5-7-14)15-9-16(19-11-18-15)20-8-2-3-13(10-20)17(21)22/h4-7,9,11,13H,2-3,8,10H2,1H3,(H,21,22)
• InChI Key： WIAGTARAKCTUSU-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2C=C(C3C=CC(=CC=3)OC)N=CN=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Topological Polar Surface Area: 75.6

Additional information on 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-3-carboxylic acid

Research Briefing on 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-3-carboxylic acid (CAS: 1172252-48-0)

The compound 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-3-carboxylic acid (CAS: 1172252-48-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the pyrimidine core and piperidine-3-carboxylic acid moiety, make it a versatile scaffold for targeting various protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific tyrosine kinases with nanomolar potency.

In terms of synthetic routes, researchers have developed optimized protocols for producing 1172252-48-0 with high yield and purity. The most efficient method involves a multi-step synthesis starting from 4-methoxybenzaldehyde, with key steps including a modified Biginelli reaction for pyrimidine formation followed by palladium-catalyzed cross-coupling. Recent advances in flow chemistry have further improved the scalability of this process.

Biological evaluations have revealed promising activity profiles for derivatives of 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-3-carboxylic acid. In cellular assays, these compounds show selective inhibition of cancer cell proliferation while exhibiting minimal toxicity to normal cells. Particularly noteworthy is their activity against drug-resistant cancer cell lines, suggesting potential for overcoming current therapeutic limitations.

Pharmacokinetic studies of lead compounds derived from this scaffold indicate favorable drug-like properties, including good oral bioavailability and metabolic stability. Structural modifications at the carboxylic acid position have been shown to significantly influence both potency and ADME characteristics, providing multiple avenues for further optimization.

Ongoing research is exploring the application of this chemical scaffold in other therapeutic areas beyond oncology. Preliminary data suggest potential utility in neurodegenerative disorders and autoimmune diseases, though these applications require further validation. The compound's ability to cross the blood-brain barrier makes it particularly interesting for CNS-targeted therapies.

In conclusion, 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-3-carboxylic acid represents a promising chemical entity with diverse therapeutic potential. Continued research efforts are expected to yield novel drug candidates based on this scaffold, potentially addressing unmet medical needs in multiple disease areas. Future directions include structure-activity relationship studies and the development of more selective derivatives with improved pharmacological profiles.